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For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

NS004, with the CAS number 141797-92-4, is a synthetic organic compound belonging to the
benzimidazolone class. It is recognized for its multifaceted biological activities, primarily as a
potent activator of large-conductance Ca2+-activated potassium (BK) channels and as an
opener of the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel.[1]
[2] Additionally, NS004 has been identified as an inhibitor of mitochondrial function in glioma
cells.[1]
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Property Value Reference
1-(5-chloro-2-
hydroxyphenyl)-5-

IUPAC Name ydroxypheny) [2]

(trifluoromethyl)-1,3-dihydro-

2H-benzo[d]imidazol-2-one

Synonyms NS 004, NS-004 [3]
Molecular Formula C14H8CIF3N202 [2]
Molecular Weight 328.68 g/mol [2]
CAS Number 141797-92-4 2]

Quantitative Pharmacological Data

The following table summarizes the key quantitative data for the biological activities of NS004.

Parameter Target/System  Cell Line Value Reference

Mitochondrial

Membrane Human Glioma
EC50 ) 5.4 +0.8 uM [4]
Potential LN229
Decrease
Noisy Outward

) Pulmonary Artery
Concentration for K+ Current (low

o ) Smooth Muscle 10-50 pM [1]
Activation intracellular
Cells
Caz+)
Smooth

Pulmonary Artery
Smooth Muscle 50 uM [1]
Cells

Concentration for  Inactivating
Inhibition Outward K+

Current

Pulmonary Artery
Smooth Muscle 10-50 uM [1]
Cells

Concentration for ~ Delayed Rectifier

Inhibition K+ Channel
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Mechanism of Action and Signaling Pathways

NS004 exerts its effects through distinct mechanisms on different cellular targets.

Activation of Large-Conductance Ca2+-Activated
Potassium (BK) Channels

NSO004 is a potent activator of BK channels, which are crucial regulators of neuronal excitability
and smooth muscle tone.[5][6] It increases the channel's open probability by affecting its gating
kinetics. Specifically, NS004 increases the mean open time of the channel and decreases the
interburst interval, leading to an overall increase in K+ efflux.[7] This effect is synergistic with
intracellular Ca2+, meaning that at higher intracellular Ca2+ concentrations, NS004 is more
efficacious in activating BK channels and inducing cell hyperpolarization.[1] The activation of
BK channels by NS004 provides a negative feedback mechanism to limit excessive neuronal

firing and promote smooth muscle relaxation.[5][6]

Below is a diagram illustrating the signaling pathway of NS004-mediated BK channel
activation.
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NSO004 activates BK channels, leading to K+ efflux and hyperpolarization.

Opening of the Cystic Fibrosis Transmembrane
Conductance Regulator (CFTR) Chloride Channel
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NS004 also functions as an opener of the CFTR chloride channel.[2] The activation of CFTR by
NSO004 is independent of the cyclic AMP (CAMP)/Protein Kinase A (PKA) signaling pathway,
which is the canonical mechanism for CFTR activation. This suggests a direct or alternative
modulatory effect on the channel protein itself. By opening the CFTR channel, NS004 facilitates
the transport of chloride ions across the apical membrane of epithelial cells. This is a critical
function for maintaining hydration of epithelial surfaces, and its potentiation is a key therapeutic
strategy in cystic fibrosis.[8][9]

The following diagram depicts the activation of the CFTR channel by NS004.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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